Cas no 2138093-55-5 (N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide
• CAS No: 2138093-55-5
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 5977983
• PubChem ID: 165500544
• Update Time: 2025-11-06

N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide
• 2138093-55-5
• EN300-1169099

• Inchi： 1S/C11H17N3O4S/c1-3-13(8-9(2)12)19(17,18)11-7-5-4-6-10(11)14(15)16/h4-7,9H,3,8,12H2,1-2H3
• InChI Key： DQSGHISSBGNYLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N(CC)CC(C)N)(=O)=O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide

Comprehensive Analysis of N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138093-55-5)

The compound N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138093-55-5) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. Its nitrobenzene and sulfonamide functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.

In recent years, the demand for novel sulfonamide compounds has surged due to their role in developing enzyme inhibitors and therapeutic agents. The N-(2-aminopropyl)-N-ethyl side chain in this compound provides a distinct advantage in binding affinity, making it a candidate for central nervous system (CNS) research. This aligns with current trends in neuroscience, where neuroprotective and cognitive-enhancing compounds are highly sought after.

The synthesis of CAS No. 2138093-55-5 involves multi-step organic reactions, including sulfonylation and amination processes. Its nitro group offers opportunities for further chemical transformations, such as reduction to an amine or conversion into other functional groups. This flexibility makes it a valuable intermediate in medicinal chemistry and drug design, particularly for projects focusing on GPCR-targeted therapies or kinase inhibitors.

From an industrial perspective, N-(2-aminopropyl)-N-ethyl-2-nitrobenzene-1-sulfonamide is often discussed in the context of high-throughput screening (HTS) libraries. Its molecular weight (322.36 g/mol) and logP value suggest moderate solubility, which is critical for in vitro assays. Researchers frequently search for structure-activity relationship (SAR) data on this compound, as it could unlock new pathways for small-molecule drug development.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies are also relevant to this compound. With growing emphasis on green chemistry, scientists are exploring eco-friendly synthesis routes for sulfonamide-based molecules. Additionally, its potential metabolic stability and cytochrome P450 interactions are key considerations for preclinical research.

In summary, CAS No. 2138093-55-5 represents a promising scaffold for pharmaceutical innovation. Its combination of nitroaromatic and sulfonamide moieties offers a balance of reactivity and stability, addressing modern challenges in targeted drug delivery and precision medicine. As the scientific community continues to explore its applications, this compound may play a pivotal role in advancing next-generation therapeutics.